5-Amino-3,7-dimethyl Xanthine-d6
5-Amino-3,7-dimethyl Xanthine-d6
Intermediate for the synthesis of isotope Labeled Theobromine
Brand Name:
Vulcanchem
CAS No.:
1185126-58-2
VCID:
VC0024099
InChI:
InChI=1S/C7H9N5O2/c1-10-3-9-5-4(10)6(13)12(8)7(14)11(5)2/h3H,8H2,1-2H3/i1D3,2D3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)N
Molecular Formula:
C7H9N5O2
Molecular Weight:
201.219
5-Amino-3,7-dimethyl Xanthine-d6
CAS No.: 1185126-58-2
Cat. No.: VC0024099
Molecular Formula: C7H9N5O2
Molecular Weight: 201.219
* For research use only. Not for human or veterinary use.
Specification
| Description | Intermediate for the synthesis of isotope Labeled Theobromine |
|---|---|
| CAS No. | 1185126-58-2 |
| Molecular Formula | C7H9N5O2 |
| Molecular Weight | 201.219 |
| IUPAC Name | 1-amino-3,7-bis(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C7H9N5O2/c1-10-3-9-5-4(10)6(13)12(8)7(14)11(5)2/h3H,8H2,1-2H3/i1D3,2D3 |
| Standard InChI Key | NAVLIYUAMBPQRQ-WFGJKAKNSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)N |
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